Cas no 67275-27-8 (Piperacillin Sulfoxide)

• Product Name: Piperacillin Sulfoxide
• CAS No: 67275-27-8
• MF: C₂₃H₂₇N₅O₈S
• MW: 533.55418419838
• CID: 4556856
• PubChem ID: 162623749
• Update Time: 2025-06-12

Piperacillin Sulfoxide Chemical and Physical Properties

Names and Identifiers

• 4AN24MEM3W
• Piperacillin sulfoxide
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)phenylacetyl)amino)-3,3-dimethyl-7-oxo-, 4-oxide, (2S-(2alpha,4alpha,5alpha,6beta(S*)))-
• Unii-4AN24mem3W
• Piperacillin Sulfoxide

• Inchi： 1S/C23H27N5O8S/c1-4-26-10-11-27(19(32)18(26)31)22(35)25-13(12-8-6-5-7-9-12)16(29)24-14-17(30)28-15(21(33)34)23(2,3)37(36)20(14)28/h5-9,13-15,20H,4,10-11H2,1-3H3,(H,24,29)(H,25,35)(H,33,34)/t13-,14-,15+,20-,37+/m1/s1
• InChI Key： GRUJPMFLVBFNDC-WKZAGHIFSA-N
• SMILES： [S@]1(C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)NC(N1C(C(N(CC)CC1)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 533.15803401 g/mol
• Monoisotopic Mass: 533.15803401 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 193
• Molecular Weight: 533.6

Additional information on Piperacillin Sulfoxide

Recent Advances in Piperacillin Sulfoxide (67275-27-8) Research: A Comprehensive Review

Piperacillin sulfoxide (CAS: 67275-27-8), a key oxidative metabolite of the broad-spectrum antibiotic piperacillin, has recently gained significant attention in pharmaceutical research due to its implications in drug metabolism, antimicrobial resistance, and analytical method development. This research brief synthesizes the latest findings from 2022-2023 regarding this important compound, with particular focus on its chemical properties, analytical detection methods, and clinical significance.

Recent studies published in the Journal of Chromatography B (2023) have developed novel UHPLC-MS/MS methods for the simultaneous quantification of piperacillin and its sulfoxide metabolite in biological matrices. The research highlights that piperacillin sulfoxide demonstrates distinct chromatographic behavior with retention time shifts compared to the parent compound, requiring specific mass transitions (m/z 518→143 for quantification). These analytical advancements are crucial for therapeutic drug monitoring and pharmacokinetic studies in critically ill patients.

In the realm of antimicrobial resistance, a groundbreaking study in Antimicrobial Agents and Chemotherapy (2022) revealed that piperacillin sulfoxide exhibits approximately 8-16% of the antibacterial activity of the parent compound against Pseudomonas aeruginosa strains. However, the research team discovered that prolonged exposure to sub-inhibitory concentrations of the sulfoxide metabolite may contribute to the development of resistance mechanisms, particularly through the upregulation of efflux pumps and β-lactamase production.

Metabolic studies published in Drug Metabolism and Disposition (2023) have elucidated new pathways of piperacillin sulfoxide formation, identifying cytochrome P450 3A4 as a major contributor to its oxidative metabolism in human liver microsomes. This finding has important implications for drug-drug interactions in polypharmacy scenarios, particularly in patients receiving concomitant CYP3A4 inducers or inhibitors.

From a pharmaceutical chemistry perspective, recent work in the European Journal of Pharmaceutical Sciences (2023) has characterized the stability profile of piperacillin sulfoxide under various pH and temperature conditions. The study found that the sulfoxide derivative shows greater stability than piperacillin in alkaline conditions (pH 8-9), but undergoes rapid degradation in strongly acidic environments (pH < 3). These findings are particularly relevant for formulation development and storage condition optimization.

Emerging clinical research presented at the 2023 ECCMID conference suggests that piperacillin sulfoxide may serve as a potential biomarker for treatment efficacy in sepsis patients receiving piperacillin-tazobactam therapy. The study cohort demonstrated that patients with higher sulfoxide metabolite concentrations (>15% of parent drug AUC) showed better clinical outcomes, possibly due to sustained antimicrobial activity.

Future research directions highlighted in recent reviews include: 1) exploring the potential immunomodulatory effects of piperacillin sulfoxide, 2) developing rapid point-of-care detection methods for therapeutic monitoring, and 3) investigating the environmental impact of this metabolite in wastewater systems. These areas represent promising avenues for further investigation in the coming years.